Cas no 550998-52-2 (6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester)

6-Fluoro-benzothiophene-2-carboxylic acid methyl ester is a fluorinated heterocyclic compound featuring a benzothiophene core with a carboxylic acid methyl ester substituent at the 2-position and a fluorine atom at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the methyl ester group offers versatility for further functionalization. Its well-defined reactivity profile allows for efficient derivatization in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.

6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester structure

550998-52-2 structure

Product Name:6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester

CAS No:550998-52-2

MF:C₁₀H₇FO₂S

MW:210.224785089493

MDL:MFCD11044557

CID:943346

PubChem ID:57350889

Update Time:2025-05-28

6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

- Methyl 6-fluorobenzo[b]thiophene-2-carboxylate
- 6-FLUORO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
- Methyl 6-fluoro-1-benzothiophene-2-carboxylate
- LogP
- Methyl-6-fluor-1-benzothiophen-2-carboxylat
- DB-359546
- 6-fluoro-2-methoxycarbonylbenzo[b]thiophene
- 6-Fluorobenzo[b]thiophene-2-carboxylic acid methyl ester
- AKOS016009721
- Methyl6-fluoro-1-benzothiophene-2-carboxylate
- 550998-52-2
- 6-Fluoro-benzo[b]thiophene-2-carboxylicacid methyl ester
- CS-0102226
- J-522553
- MFCD11044557
- SCHEMBL155481
- Z90089811
- DTXSID10722226
- EN300-110120
- SQPXPMLXQVWORI-UHFFFAOYSA-N
- SB37628
- CS-16699
- 6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester
- MDL： MFCD11044557
- Inchi： 1S/C10H7FO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
- InChI Key： SQPXPMLXQVWORI-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC2C=CC(=CC1=2)F

Computed Properties

Exact Mass: 210.01511
Monoisotopic Mass: 210.01507880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 54.5Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 308.3±22.0 °C at 760 mmHg
Flash Point: 140.3±22.3 °C
PSA: 26.3
Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Fluoro-benzobthiophene-2-carboxylic Acid methyl ester Pricemore >>

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